N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide

• Molecular Formula: C14H8Cl2F3NO
• Molecular Weight: 334.1 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H8Cl2F3NO/c15-10-5-11(16)7-12(6-10)20-13(21)8-2-1-3-9(4-8)14(17,18)19/h1-7H,(H,20,21)
• InChI Key: PROWAYWWLPZOMT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=CC(=C2)Cl)Cl

Description

N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide, also known as DCFB, is a chemical compound that has been widely studied for its potential applications in scientific research. DCFB is a small molecule that is used as a tool compound to study various biological processes. In

Mechanism of Action

DCF is a selective inhibitor of CK2, which is a serine/threonine protein kinase that is involved in many cellular processes. N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide binds to the ATP-binding site of CK2 and inhibits its activity. This results in the inhibition of various downstream signaling pathways that are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has also been found to regulate the circadian clock by modulating the activity of clock genes. In addition, N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has been shown to modulate the activity of various enzymes and signaling pathways that are involved in cellular processes such as metabolism, immune function, and inflammation.

Advantages and Limitations for Lab Experiments

DCF is a useful tool compound for studying various biological processes. It is highly selective for CK2 and has been found to be effective in inhibiting the activity of CK2 in vitro and in vivo. However, N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has some limitations for lab experiments. It is highly toxic and requires careful handling. In addition, N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has limited solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are many future directions for the study of N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide. One direction is to study the role of CK2 in various diseases such as cancer, neurodegenerative diseases, and cardiovascular diseases. Another direction is to study the regulation of the circadian clock and its role in various physiological processes. In addition, N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide can be used to study the activity of various enzymes and signaling pathways that are involved in cellular processes such as metabolism, immune function, and inflammation. Finally, the development of new analogs of N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide with improved solubility and selectivity could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide involves the reaction of 3,5-dichloroaniline with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide as a white crystalline solid with a melting point of 165-168°C. The purity of N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide can be determined by high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

DCF is a tool compound that is used to study various biological processes. It has been found to inhibit the activity of the protein kinase CK2, which is involved in many cellular processes such as cell proliferation, differentiation, and apoptosis. N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has also been used to study the role of CK2 in cancer and other diseases. In addition, N-(3,5-dichlorophenyl)-3-(trifluoromethyl)benzamide has been used to study the regulation of the circadian clock, which is an important biological process that regulates various physiological functions such as sleep-wake cycles, metabolism, and immune function.